Cas no 62582-16-5 (Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl-)

• Product Name: Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl-
• CAS No: 62582-16-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 439324
• PubChem ID: 12326495
• Update Time: 2025-04-19

Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(4-methoxyphenyl)-2-methyl-
• 2-(4-methoxyphenyl)-2-methylbutanedioic acid
• DTXSID30489667
• 62582-16-5
• 2-methyl-2-(4-methoxyphenyl) butanedioic acid

• Inchi： 1S/C12H14O5/c1-12(11(15)16,7-10(13)14)8-3-5-9(17-2)6-4-8/h3-6H,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： NLRMEPLJCAESCF-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC(=O)O)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83